Cas no 1997861-95-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1997861-95-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5276380
• PubChem ID: 165788108
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-684032
• 1997861-95-6
• 3-(1-aminopentan-2-yl)-5-methyloxolan-3-ol
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H21NO2/c1-3-4-9(6-11)10(12)5-8(2)13-7-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： TWMZCHSFIXRWMP-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C1)(C(CN)CCC)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 298.4±15.0 °C(Predicted)
• pka: 14.19±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 1997861-95-6 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

In recent years, the compound with the CAS number 1997861-95-6 has emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, has garnered significant attention due to its unique structural properties and potential therapeutic applications. Researchers have been actively investigating its mechanism of action, pharmacokinetics, and safety profile to determine its viability as a novel drug candidate. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

The structural analysis of 1997861-95-6 reveals a complex molecular framework that exhibits high selectivity towards specific biological targets. Preliminary studies suggest that this compound may interact with key enzymes or receptors involved in disease pathways, making it a potential candidate for treating conditions such as cancer, inflammatory diseases, or metabolic disorders. The exact mechanism of action, however, remains under investigation, with recent publications highlighting its ability to modulate signaling pathways in vitro and in vivo.

Recent preclinical studies have focused on evaluating the efficacy and safety of INDEX NAME NOT YET ASSIGNED. In animal models, the compound demonstrated promising results, including significant reduction in tumor growth and inflammation markers. Pharmacokinetic studies indicated favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability. Toxicological assessments have so far shown a manageable safety profile, with no severe adverse effects reported at therapeutic doses. These findings support the potential for further development of this compound.

Despite the encouraging results, several challenges remain in the development of 1997861-95-6. One of the key hurdles is the scalability of its synthesis, as the current production methods involve complex steps that may not be feasible for large-scale manufacturing. Additionally, more comprehensive studies are needed to fully understand its long-term effects and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the transition from bench to bedside.

In conclusion, the compound 1997861-95-6, also known as INDEX NAME NOT YET ASSIGNED, represents a promising avenue for drug discovery and development. Its unique properties and preliminary efficacy data warrant further investigation, with the potential to address unmet medical needs in various therapeutic areas. As research progresses, it will be crucial to monitor advancements in synthesis, mechanistic studies, and clinical translation to fully realize its therapeutic potential.